Cas no 155329-60-5 (N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide)

N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide structure
155329-60-5 structure
Product Name:N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide
CAS No:155329-60-5
MF:C7H11N3OS3
MW:249.376736879349
CID:843001
PubChem ID:4868412
Update Time:2025-04-19

N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(5-MERCAPTO-1,3,4-THIADIAZOL-2-YL)THIO]-N-PROPYLACETAMIDE
    • N-propyl-2-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]acetamide
    • 2-[(4,5-Dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-thio]-N-propyl-acetamide
    • EN300-11240
    • N-propyl-2-[(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
    • J-507603
    • SR-01000059689
    • G76051
    • SR-01000059689-1
    • Z57040520
    • C7H11N3OS3
    • AKOS034471370
    • HMS1783P11
    • CS-0222730
    • 155329-60-5
    • N-propyl-2-[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
    • N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide
    • MDL: MFCD06362483
    • Inchi: 1S/C7H11N3OS3/c1-2-3-8-5(11)4-13-7-10-9-6(12)14-7/h2-4H2,1H3,(H,8,11)(H,9,12)
    • InChI Key: XCDDHXUELYDWNZ-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(=S)S1)CC(NCCC)=O

Computed Properties

  • Exact Mass: 249.00642550g/mol
  • Monoisotopic Mass: 249.00642550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 136Ų

N-Propyl-2-(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 320.00 2022-06-02
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